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Introduction
Fosamine ammonium, the ammonium salt of fosamine, is a selective, post-emergence

herbicide and plant growth regulator.[1] It is primarily used to control woody and leafy plants in

non-crop areas.[1] This technical guide provides an in-depth overview of the physical and

chemical properties of fosamine ammonium, including detailed experimental protocols based

on established guidelines and a proposed mechanism of action. All quantitative data are

summarized in structured tables for ease of reference.

Chemical and Physical Properties
Fosamine ammonium is a white crystalline solid with a slight peppermint odor.[2] It is highly

soluble in water and exhibits low volatility.
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Property Value Reference

IUPAC Name
azanium;carbamoyl(ethoxy)ph

osphinate

CAS Number 25954-13-6

Molecular Formula C₃H₁₁N₂O₄P

Molecular Weight 170.10 g/mol

Canonical SMILES
CCOP(=O)(C(=O)N)[O-].

[NH4+]

Physicochemical Properties
Property Value Reference

Melting Point 175 °C [2]

Boiling Point Decomposes before boiling

Density 1.33 g/cm³

Vapor Pressure 3.98 x 10⁻⁶ mmHg (at 25 °C) [3]

Water Solubility
1.79 kg/kg (1,790,000 ppm) at

25 °C

Solubility in Organic Solvents

(at 25 °C)

Acetone: 300 mg/kgBenzene:

400 mg/kgEthanol: 12

g/kgDimethylformamide: 1.4

g/kgMethanol: 158

g/kgHexane: 200 mg/kg

Octanol-Water Partition

Coefficient (log P)
-2.9 [4]

pKa 9.25 [4]

Chemical Reactivity and Stability
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Fosamine ammonium is stable in neutral and alkaline aqueous solutions but decomposes in

acidic media. Its primary degradation pathway in the environment is through microbial

metabolism in soil and aquatic sediments.[5]

Hydrolysis
Fosamine ammonium is stable to hydrolysis at pH 5, 7, and 9.[6] In acidic conditions (pH < 5),

it can hydrolyze to its metabolite, carbamoylphosphonic acid (CPA).[5]

Photolysis
Fosamine ammonium is not readily degraded by sunlight.[5] Studies have shown it to be

stable to direct photolysis in water.[6]

Microbial Degradation
The major route of degradation in the environment is through microbial action in soil, with a

reported half-life of approximately one to two weeks.[5] The primary metabolite formed is

carbamoylphosphonic acid (CPA), which is also readily degraded.[5]

Experimental Protocols
The following are detailed methodologies for determining the key physicochemical properties of

fosamine ammonium, based on internationally recognized OECD guidelines.

Melting Point Determination (OECD Guideline 102)
Principle: This method determines the temperature at which the phase transition from solid to

liquid occurs.[7]

Apparatus:

Capillary tube melting point apparatus (e.g., Büchi M-560)

Sample capillary tubes

Thermometer calibrated to a traceable standard

Procedure:
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A small amount of finely powdered fosamine ammonium is packed into a capillary tube to a

height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate (e.g., 1-2 °C/min) near the expected melting point.

The temperature at which the substance begins to melt and the temperature at which it is

completely liquid are recorded.

Sample Preparation Analysis

Grind Fosamine Ammonium to a fine powder Pack into capillary tube Place in melting point apparatus
Transfer

Heat at a controlled rate Observe and record melting range

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Water Solubility (OECD Guideline 105 - Flask Method)
Principle: This method determines the saturation mass concentration of a substance in water at

a given temperature.[1]

Apparatus:

Constant temperature water bath

Glass flasks with stoppers

Magnetic stirrer and stir bars

Analytical balance

Centrifuge or filtration apparatus (0.45 µm filter)

High-Performance Liquid Chromatography (HPLC) system for quantification
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Procedure:

An excess amount of fosamine ammonium is added to a flask containing deionized water.

The flask is sealed and placed in a constant temperature water bath (e.g., 25 °C).

The solution is stirred for a sufficient time to reach equilibrium (e.g., 24-48 hours).

The stirring is stopped, and the solution is allowed to stand for phase separation.

An aliquot of the supernatant is taken and centrifuged or filtered to remove undissolved

particles.

The concentration of fosamine ammonium in the clear aqueous phase is determined by a

validated analytical method, such as HPLC.

Equilibration Analysis

Add excess Fosamine Ammonium to water Stir at constant temperature Allow to settle Sample supernatant
Sampling

Filter or Centrifuge Quantify by HPLC

Click to download full resolution via product page

Caption: Workflow for Water Solubility Determination.

Vapor Pressure (OECD Guideline 104 - Gas Saturation
Method)
Principle: A stream of inert gas is passed through or over the substance at a known flow rate,

and the amount of substance transported is determined.[8]

Apparatus:

Constant temperature bath

Saturation column packed with an inert support coated with fosamine ammonium
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Inert gas supply (e.g., nitrogen) with flow control

Trapping system (e.g., sorbent tubes)

Analytical instrument for quantification (e.g., HPLC-MS)

Procedure:

The saturation column is prepared and placed in a constant temperature bath.

A controlled flow of inert gas is passed through the column until saturation is achieved.

The vapor is captured in the trapping system.

The amount of fosamine ammonium in the trap is quantified.

The vapor pressure is calculated from the mass of the substance transported and the

volume of gas passed through the column.

Hydrolysis as a Function of pH (OECD Guideline 111)
Principle: The rate of hydrolysis is determined by measuring the concentration of the test

substance in aqueous buffer solutions at different pH values and temperatures over time.[9]

Apparatus:

Constant temperature incubator

Sterile glass vessels

pH meter

Buffer solutions (pH 4, 7, and 9)

Analytical instrument for quantification (e.g., HPLC-MS)

Procedure:
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A solution of fosamine ammonium is prepared in sterile aqueous buffer solutions at pH 4, 7,

and 9.

The solutions are incubated in the dark at a constant temperature (e.g., 25 °C).

Aliquots are taken at various time intervals.

The concentration of fosamine ammonium and any degradation products (e.g., CPA) are

determined by a validated analytical method.

The rate of hydrolysis and the half-life are calculated.

Phototransformation in Water (OECD Guideline 316)
Principle: The rate and route of degradation of a chemical by direct photolysis in water are

determined by exposing a solution of the chemical to a light source that simulates natural

sunlight.[10]

Apparatus:

Photoreactor with a light source simulating sunlight (e.g., xenon arc lamp)

Quartz reaction vessels

Constant temperature system

Analytical instrument for quantification (e.g., HPLC-MS)

Procedure:

A solution of fosamine ammonium in sterile, buffered water is prepared in quartz vessels.

The vessels are placed in the photoreactor and irradiated at a constant temperature.

Dark control samples are incubated under the same conditions but shielded from light.

Aliquots are taken from both irradiated and dark control samples at various time intervals.

The concentration of fosamine ammonium and any photoproducts are determined.
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The photolysis rate constant and half-life are calculated.

Proposed Mechanism of Action
The precise molecular mechanism of action for fosamine ammonium is not fully elucidated.

However, it is known to function as a plant growth regulator, often referred to as a "dormancy

enforcer."[5] There is evidence to suggest that it inhibits mitosis in susceptible plants.[5] As an

organophosphate compound, it may induce cellular stress, leading to cell cycle arrest.

The following diagram illustrates a plausible, though hypothetical, signaling pathway for the

action of fosamine ammonium in a plant cell.
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Cellular Uptake

Cellular Stress Induction

Cell Cycle Regulation

Physiological Outcome

Fosamine Ammonium

Reactive Oxygen Species (ROS) Production

induces

DNA Damage

causes

Cell Cycle Checkpoint Activation (e.g., G2/M)

triggers

Inhibition of Cyclin-Dependent Kinases (CDKs) / Cyclins

Mitosis Inhibition

Enforced Dormancy / Growth Inhibition

Click to download full resolution via product page

Caption: Proposed Mechanism of Action for Fosamine Ammonium.
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Conclusion
This technical guide provides a comprehensive summary of the physical and chemical

properties of fosamine ammonium, grounded in established scientific literature and

standardized testing methodologies. The detailed information on its identity, physicochemical

characteristics, and reactivity, along with standardized experimental protocols, serves as a

valuable resource for researchers and professionals in the fields of agricultural science,

environmental chemistry, and drug development. The proposed mechanism of action, while

requiring further empirical validation, offers a scientifically plausible framework for

understanding its herbicidal and plant growth regulatory effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b166179#physical-and-chemical-properties-of-
fosamine-ammonium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b166179#physical-and-chemical-properties-of-fosamine-ammonium
https://www.benchchem.com/product/b166179#physical-and-chemical-properties-of-fosamine-ammonium
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166179?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

